3-methyl-7-(4-methylbenzyl)-8-(piperidin-1-yl)-1H-purine-2,6(3H,7H)-dione

• IUPAC Name: 3-methyl-7-[(4-methylphenyl)methyl]-8-piperidin-1-ylpurine-2,6-dione
• InChI: InChI=1S/C19H23N5O2/c1-13-6-8-14(9-7-13)12-24-15-16(22(2)19(26)21-17(15)25)20-18(24)23-10-4-3-5-11-23/h6-9H,3-5,10-12H2,1-2H3,(H,21,25,26)
• InChI Key: YXVGEWTYKCBBDC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CN2C3=C(N=C2N4CCCCC4)N(C(=O)NC3=O)C
• Molecular Formula: C19H23N5O2
• Molecular Weight: 353.4 g/mol

Description

3-methyl-7-(4-methylbenzyl)-8-(piperidin-1-yl)-1H-purine-2,6(3H,7H)-dione, also known as MRS2179, is a purinergic receptor antagonist. It has been extensively studied for its potential applications in various scientific research fields due to its unique chemical structure and pharmacological properties.

Scientific Research Applications

Preclinical Pharmacology and Pharmacokinetics

A study on CERC-301, a compound with a different structure but relevant due to its pharmacological properties, highlights its application in developing treatments for major depressive disorder. CERC-301 is an N-methyl-D-aspartate (NMDA) receptor subunit 2B (GluN2B) antagonist, demonstrating high-binding affinity specific to GluN2B with promising pharmacodynamic and pharmacokinetic properties. It has shown efficacy in preclinical models and provided a basis for clinical trials in humans to determine safe and effective doses. The study outlines the compound's ability to influence neurological pathways relevant to depression treatment, underscoring the potential of chemical compounds in psychiatric disorder therapeutics (Garner et al., 2015).

Urinary Excretion and Metabolism

Research on the urinary excretion of amines in normal children provides insights into the metabolism and excretion of small molecule compounds, which is critical for understanding the pharmacokinetics of therapeutic agents. While the study focuses on the excretion profiles of various amines, it highlights the importance of studying excretion patterns for the development of drugs, including those with complex structures like "3-methyl-7-(4-methylbenzyl)-8-(piperidin-1-yl)-1H-purine-2,6(3H,7H)-dione." Understanding how compounds are metabolized and excreted can inform dosing, safety, and efficacy (Perry et al., 1962).

Neuroprotective Applications

Another study explored the neurotoxic effects of MPTP, a compound structurally distinct but relevant for its neurological implications. This research is crucial for understanding how chemical structures can impact neurological pathways and potentially lead to neurodegenerative diseases. Such studies pave the way for the development of neuroprotective agents, suggesting that compounds like "3-methyl-7-(4-methylbenzyl)-8-(piperidin-1-yl)-1H-purine-2,6(3H,7H)-dione" could be researched for their potential neuroprotective effects (Langston et al., 1983).